Cas no 1196146-63-0 (Ethyl 2-(2-aminoethyl)pyrimidine-5-carboxylate hydrochloride)

Ethyl 2-(2-aminoethyl)pyrimidine-5-carboxylate hydrochloride structure
1196146-63-0 structure
Product Name:Ethyl 2-(2-aminoethyl)pyrimidine-5-carboxylate hydrochloride
CAS No:1196146-63-0
MF:C9H14ClN3O2
MW:231.679360866547
CID:2616389
Update Time:2023-08-07

Ethyl 2-(2-aminoethyl)pyrimidine-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2-aminoethyl)pyrimidine-5-carboxylate,hydrochloride
    • ETHYL 2-(2-AMINOETHYL)PYRIMIDINE-5-CARBOXYLATE HYDROCHLORIDE
    • AB63330
    • Ethyl 2-(2-aminoethyl)pyrimidine-5-carboxylate hydrochloride
    • Inchi: 1S/C9H13N3O2.ClH/c1-2-14-9(13)7-5-11-8(3-4-10)12-6-7;/h5-6H,2-4,10H2,1H3;1H
    • InChI Key: HCNLRLCQKAYIGH-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(C1C=NC(CCN)=NC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 179
  • Topological Polar Surface Area: 78.1
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